Cas no 2757916-69-9 (3-Bromo-5-(fluorosulfonyl)-2-hydroxybenzoic acid)

• Product Name: 3-Bromo-5-(fluorosulfonyl)-2-hydroxybenzoic acid
• CAS No: 2757916-69-9
• MF: C₇H₄BrFO₅S
• MW: 299.071063995361
• CID: 5559172
• PubChem ID: 165996134
• Update Time: 2023-07-07

3-Bromo-5-(fluorosulfonyl)-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(fluorosulfonyl)-2-hydroxybenzoic acid
• 2757916-69-9
• EN300-28279618
• 3-Bromo-5-(fluorosulfonyl)-2-hydroxybenzoic acid

• Inchi： 1S/C7H4BrFO5S/c8-5-2-3(15(9,13)14)1-4(6(5)10)7(11)12/h1-2,10H,(H,11,12)
• InChI Key： ORGPAOCIXOPXQA-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=O)O)C=C(C=1)S(=O)(=O)F)O

Computed Properties

• Exact Mass: 297.89469g/mol
• Monoisotopic Mass: 297.89469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 100Ų